Cas no 1797012-32-8 (tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate
• CAS No: 1797012-32-8
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 4614675
• PubChem ID: 75458687
• Update Time: 2025-06-08

tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate
• Carbamic acid, N-(4-methyl-2-propyl-5-thiazolyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H20N2O2S/c1-6-7-9-13-8(2)10(17-9)14-11(15)16-12(3,4)5/h6-7H2,1-5H3,(H,14,15)
• InChI Key： AVEWTPGBTKRNAR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1SC(CCC)=NC=1C

Additional information on tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate (CAS No. 1797012-32-8)

The compound tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate (CAS No. 1797012-32-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The thiazole core is known for its electron-rich properties, which facilitate diverse chemical transformations. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in green chemistry. With the growing emphasis on sustainable synthesis, scientists are exploring eco-friendly methods to produce tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate without hazardous reagents.

Another area of interest is the compound's physicochemical properties. Its solubility, stability, and melting point are critical for formulation development. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, a recurring theme in quality control discussions. The compound's logP value and bioavailability are also frequently queried, as these factors influence its pharmacokinetic profile in drug design.

In the context of agrochemical innovation, tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate has been investigated as a precursor for pesticide development. The thiazole scaffold is prevalent in compounds with herbicidal and fungicidal activity, aligning with the global push for crop protection solutions. Researchers are optimizing its derivatives to enhance target specificity and reduce environmental impact, addressing concerns about pesticide resistance and ecological toxicity.

The compound's patent landscape is another trending topic. Intellectual property databases reveal multiple filings related to its use in medicinal chemistry, reflecting its commercial potential. Startups and pharmaceutical giants alike are racing to capitalize on its modular structure for high-throughput screening libraries. This aligns with the broader industry shift toward fragment-based drug discovery, a strategy gaining traction due to its efficiency in identifying lead compounds.

From a regulatory perspective, tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate is not classified as hazardous under major chemical inventories. However, its handling requires standard laboratory precautions, a point emphasized in safety data sheets (SDS). Users often search for guidance on storage conditions and incompatible materials, underscoring the need for clear technical documentation.

Looking ahead, the demand for custom synthesis of this compound is expected to rise, driven by its versatility in structure-activity relationship (SAR) studies. Suppliers are expanding their catalog offerings to include isotope-labeled versions for metabolic research, catering to the precision medicine trend. As AI-driven molecular design tools advance, compounds like this will likely see accelerated optimization cycles, reducing time-to-market for new therapeutics.

In summary, tert-butyl N-(4-methyl-2-propyl-1,3-thiazol-5-yl)carbamate (CAS No. 1797012-32-8) represents a nexus of innovation across multiple scientific disciplines. Its applications span from small-molecule drugs to crop science, with ongoing research continually unlocking new possibilities. For synthetic chemists and material scientists, it remains a compelling case study in the strategic design of multifunctional heterocycles.